Cas no 189689-94-9 (1H-Indole-1-carboxamide,4-ethynyl-3-[3-fluoro-4-[(2-methyl-1H-imidazo[4,5-c]pyridin-1-yl)methyl]benzoyl]-N,N-dimethyl-,hydrochloride (1:1))

1H-Indole-1-carboxamide,4-ethynyl-3-[3-fluoro-4-[(2-methyl-1H-imidazo[4,5-c]pyridin-1-yl)methyl]benzoyl]-N,N-dimethyl-,hydrochloride (1:1) structure
189689-94-9 structure
Product Name:1H-Indole-1-carboxamide,4-ethynyl-3-[3-fluoro-4-[(2-methyl-1H-imidazo[4,5-c]pyridin-1-yl)methyl]benzoyl]-N,N-dimethyl-,hydrochloride (1:1)
CAS No:189689-94-9
MF:C28H23ClFN5O2
MW:515.965928316116
CID:171399
PubChem ID:24724404
Update Time:2025-04-19

1H-Indole-1-carboxamide,4-ethynyl-3-[3-fluoro-4-[(2-methyl-1H-imidazo[4,5-c]pyridin-1-yl)methyl]benzoyl]-N,N-dimethyl-,hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-1-carboxamide,4-ethynyl-3-[3-fluoro-4-[(2-methyl-1H-imidazo[4,5-c]pyridin-1-yl)methyl]benzoyl]-N,N-dimethyl-,hydrochloride (1:1)
    • 1H-Indole-1-carboxamide,4-ethynyl-3-[3-fluoro-4-[(2-methyl-1H-imidazo[4,5-c]pyridin-1-yl)methy...
    • 1H-Indole-1-carboxamide,4-ethynyl-3-[3-fluoro-4-[(2-methyl-1H-imidazo[4,5-c]pyridin-1-yl)methyl]benzoyl]-N,N-dimethyl-,hydroc
    • 2,2-BIS(4-CHLOROPHENYL)-1,1-DICHLOROETHYLENE
    • 4-ethynyl-3-[3-fluoro-4-[(2-methylimidazo[4,5-c]pyridin-1-yl)methyl]benzoyl]-N,N-dimethylindole-1-carboxamide,hydrochloride
    • 4-Ethynyl-N,N-dimethyl-3-[3-fluoro-4-[(2-methyl-1H-imidazo-[4,5-c]pyridin-1-yl)methyl]benzoyl]-1H-indole-1-carboxamide hydrochloride
    • A-137491
    • ABT-491
    • ABT-491 hydrochloride
    • AC1L4BOC
    • CTK8E6767
    • DNC000131
    • ABT 491
    • PAF Receptor Antagonist, ABT-491
    • A-137491, 4-Ethynyl-N,N-dimethyl-3-[3-fluoro-4-[(2-methyl-1H-imidazo-[4,5-c]pyridin-1-yl)methyl]benzoyl]-1H-indole-1-carboxamide hydrochloride
    • 4-Ethynyl-3-(3-fluoro-4-((2-methyl-1H-imidazo(4,5-c)pyridin-1-yl)methyl)benzoyl)-N,N-dimethyl-1H-indole-1-carboxamide monohydrochloride
    • UNII-N7IG7Z867J
    • 4-ethynyl-3-[3-fluoro-4-[(2-methyl-3H-imidazo[4,5-c]pyridin-1-ium-1-yl)methyl]benzoyl]-N,N-dimethylindole-1-carboxamide;chloride
    • N7IG7Z867J
    • 4-ethynyl-3-(3-fluoro-4-((2-methyl-1H-imidazo[4,5-c]pyridin-1-yl)methyl)benzoyl)-N,N-dimethyl-1H-indole-1-carboxamide hydrochloride
    • AKOS015889278
    • 1H-Indole-1-carboxamide, 4-ethynyl-3-(3-fluoro-4-((2-methyl-1H-imidazo(4,5-c)pyridin-1-yl)methyl)benzoyl)-N,N-dimethyl-, monohydrochloride
    • DTXSID90172381
    • 4-ethynyl-3-[3-fluoro-4-[(2-methylimidazo[4,5-c]pyridin-1-yl)methyl]benzoyl]-N,N-dimethylindole-1-carboxamide;hydrochloride
    • PAF Receptor Antagonist, ABT-491 - CAS 189689-94-9
    • ABT-491 hydrochloride, >=98% (HPLC)
    • 189689-94-9
    • METHYL-1H-IMIDAZO(4,5-C)PYRIDIN-1-YL)METHYL)BENZOYL)-N,N-DIMETHYL-, HYDROCHLORIDE
    • 1H-Indole-1-carboxamide, 4-ethynyl-3-[3-fluoro-4-[(2-methyl-1H-imidazo[4,5-c]pyridin-1-yl)methyl]benzoyl]-N,N-dimethyl-, hydrochloride (1:1)
    • MFCD00945301
    • J-012241
    • ABT 491 hydrochloride
    • (4-ETHYNYL-N,N-DIMETHYL-3-(3-FLUORO-4-((2-METHYL-1H-IMIDAZO-(4,5-C)PYRIDIN-1-YL)METHYL)BENZOYL)-1H-INDOLE-1-CARBOXAMIDE HYDROCHLORIDE
    • SCHEMBL7943577
    • 4-Ethynyl-N,N-dimethyl-3-(3-fluoro-4-((2-methyl-1H-imidazo-(4,5-c)pyridin-1-yl)methyl)benzoyl)-1H-indole-1-carboxamide hydrochloride
    • A 137491
    • AWRGBOKANQBIBM-UHFFFAOYSA-N
    • MDL: MFCD00945301
    • Inchi: 1S/C28H22FN5O2.ClH/c1-5-18-7-6-8-25-26(18)21(16-34(25)28(36)32(3)4)27(35)19-9-10-20(22(29)13-19)15-33-17(2)31-23-14-30-12-11-24(23)33;/h1,6-14,16H,15H2,2-4H3;1H
    • InChI Key: AWRGBOKANQBIBM-UHFFFAOYSA-N
    • SMILES: Cl.FC1C=C(C=CC=1CN1C(C)=NC2C=NC=CC1=2)C(C1=CN(C(N(C)C)=O)C2C=CC=C(C#C)C1=2)=O

Computed Properties

  • Exact Mass: 515.152
  • Monoisotopic Mass: 515.152
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 5
  • Complexity: 888
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 73A^2

Experimental Properties

  • Density: g/cm3
  • Melting Point: 170-178 °C (lit.)
  • Boiling Point: 725.2°Cat760mmHg
  • Flash Point: 392.4°C
  • Solubility: H2O: 22 mg/mL, freely soluble

1H-Indole-1-carboxamide,4-ethynyl-3-[3-fluoro-4-[(2-methyl-1H-imidazo[4,5-c]pyridin-1-yl)methyl]benzoyl]-N,N-dimethyl-,hydrochloride (1:1) Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Safety Instruction: 22-24/25
  • Safety Term:S22-24/25
  • Storage Condition:2-8°C

1H-Indole-1-carboxamide,4-ethynyl-3-[3-fluoro-4-[(2-methyl-1H-imidazo[4,5-c]pyridin-1-yl)methyl]benzoyl]-N,N-dimethyl-,hydrochloride (1:1) Pricemore >>

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1H-Indole-1-carboxamide,4-ethynyl-3-[3-fluoro-4-[(2-methyl-1H-imidazo[4,5-c]pyridin-1-yl)methyl]benzoyl]-N,N-dimethyl-,hydrochloride (1:1) Related Literature

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